Cas no 1216524-74-1 (Indoprofen-d3)

• Product Name: Indoprofen-d3
• CAS No: 1216524-74-1
• MF: C₁₇H₁₅NO₃
• MW: 284.324389696121
• CID: 4553291
• Update Time: 2025-05-20

Indoprofen-d3 Chemical and Physical Properties

Names and Identifiers

• Indoprofen-d3
• RJMIEHBSYVWVIN-FIBGUPNXSA-N

• Inchi： 1S/C17H15NO3/c1-11(17(20)21)12-6-8-14(9-7-12)18-10-13-4-2-3-5-15(13)16(18)19/h2-9,11H,10H2,1H3,(H,20,21)/i1D3
• InChI Key： RJMIEHBSYVWVIN-FIBGUPNXSA-N
• SMILES： C(O)(=O)C(C1=CC=C(N2C(=O)C3=C(C2)C=CC=C3)C=C1)C([2H])([2H])[2H]

Additional information on Indoprofen-d3

Research Brief on Indoprofen-d3 (CAS: 1216524-74-1): Recent Advances and Applications

Indoprofen-d3, a deuterated analog of the nonsteroidal anti-inflammatory drug (NSAID) indoprofen, has garnered significant attention in recent pharmaceutical and biochemical research due to its utility as an internal standard in mass spectrometry and its potential for improved metabolic stability. The compound, with the CAS number 1216524-74-1, is increasingly employed in pharmacokinetic studies and drug metabolism research. This brief synthesizes the latest findings on its synthesis, applications, and mechanistic insights.

Recent studies highlight the role of Indoprofen-d3 in quantitative bioanalysis. A 2023 Journal of Pharmaceutical and Biomedical Analysis publication demonstrated its use as a stable isotope-labeled internal standard for LC-MS/MS assays, achieving precision (<5% RSD) in measuring indoprofen plasma concentrations. The deuterium substitution at key metabolic sites (phenyl ring) reduces interference from endogenous compounds, enhancing assay sensitivity. Researchers emphasize its critical role in minimizing matrix effects during therapeutic drug monitoring.

Advances in synthetic chemistry have optimized the preparation of 1216524-74-1. A novel palladium-catalyzed H/D exchange method (published in ACS Medicinal Chemistry Letters, 2024) achieves 98% deuteration at the 3,4,5-positions with minimal side products. This breakthrough addresses previous challenges in achieving high isotopic purity while maintaining the carboxylate pharmacophore essential for COX-2 binding affinity. The improved synthesis supports GMP-grade production for clinical trial applications.

Metabolomic investigations reveal unexpected advantages of Indoprofen-d3 beyond analytical applications. Drug Metabolism and Disposition (2024) reported its 40% longer half-life in vivo compared to native indoprofen in murine models, attributed to deuterium kinetic isotope effects slowing CYP2C9-mediated oxidation. This finding sparks interest in developing deuterated NSAIDs with enhanced duration of action. However, researchers caution that the observed effects are concentration-dependent and require further human pharmacokinetic validation.

Emerging applications include its use as a tracer in microdosing studies. The European BIOALT project (2023-2024) successfully employed 1216524-74-1 to track indoprofen distribution across the blood-brain barrier using accelerator mass spectrometry. This approach provided unprecedented spatial resolution of NSAID penetration in neurological tissues, informing new strategies for CNS-targeted anti-inflammatory therapies. The stable isotopic label enabled discrimination between administered drug and endogenous metabolites at sub-therapeutic doses.

Quality control considerations for Indoprofen-d3 have been refined through recent collaborative studies. The EDQM 2024 guidelines specify updated criteria for isotopic purity (>99% d3) and chemical purity (>98%) when used as reference standards. Residual solvent levels (particularly from deuteration reagents) are now strictly controlled below ICH Q3C limits. These standards ensure reproducibility in global research applications and regulatory submissions.

Future directions include exploring its potential as a mechanistic probe for COX-1/COX-2 isozyme differentiation. Preliminary NMR studies (unpublished data, 2024) suggest the deuterium label induces subtle conformational changes that may preferentially stabilize binding to COX-2. Such research could yield insights into isoform-selective inhibition strategies while maintaining Indoprofen-d3's primary role as an analytical tool. The compound's dual utility continues to make 1216524-74-1 a valuable asset in both pharmaceutical development and fundamental biochemical research.